Cas no 652993-19-6 (Ethanimidic acid, 2,2,2-trichloro-, (2E)-3-bromo-2-propenyl ester)

• Product Name: Ethanimidic acid, 2,2,2-trichloro-, (2E)-3-bromo-2-propenyl ester
• CAS No: 652993-19-6
• MF: C₅H₅BrCl₃NO
• MW: 281.362297773361
• CID: 400929
• PubChem ID: 71376198
• Update Time: 2025-04-19

Ethanimidic acid, 2,2,2-trichloro-, (2E)-3-bromo-2-propenyl ester Chemical and Physical Properties

Names and Identifiers

• Ethanimidic acid, 2,2,2-trichloro-, (2E)-3-bromo-2-propenyl ester
• 3-bromoprop-2-enyl 2,2,2-trichloroethanimidate
• 652993-19-6
• 3-Bromoprop-2-en-1-yl 2,2,2-trichloroethanimidate
• DTXSID00798910

• Inchi： 1S/C5H5BrCl3NO/c6-2-1-3-11-4(10)5(7,8)9/h1-2,10H,3H2
• InChI Key： MUFHYWLVGNPWQS-UHFFFAOYSA-N
• SMILES： BrC=CCOC(C(Cl)(Cl)Cl)=N

Computed Properties

• Exact Mass: 278.86215
• Monoisotopic Mass: 278.86201g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3
• Topological Polar Surface Area: 33.1Ų

Experimental Properties

• PSA: 33.08